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Compound of Interest

Thymidine 5'-monophosphate-
15N2

Cat. No.: B15555485

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and key
applications of Thymidine 5'-monophosphate->Nz. This isotopically labeled nucleotide is a
critical tool for researchers in various fields, including drug development, metabolic studies, and
structural biology. Its primary utility lies in its application as a tracer and an internal standard for
highly sensitive analytical techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS).

Commercial Suppliers and Product Specifications

A variety of life science and chemical suppliers offer Thymidine 5'-monophosphate-*>N2. The
following table summarizes key quantitative data from several prominent commercial vendors
to facilitate comparison and procurement.
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. Catalog ] Isotopic Available
Supplier Purity . . Form
Number Enrichment Quantities
Cambridge
Isotope 98 atom % 10 mg, bulk )
] NLM-3925 >98% S Solid
Laboratories, 15N inquiries
Inc.
Eurisotop (a
o 98 atom % )
subsidiary of NLM-3925-10 =298% 15 10 mg Solid
CIL)
MedChemEx N )
HY-130438S >98% Not specified 1 mg, 5mg Solid
press
Sigma- )
] 900385 (for Solution (100 ]
Aldrich >95% (CP) >98 atom % Solution
13C10,1°N2) mM)
(Merck)
Not available
as N2
Thermo )
] directly, but
Fisher
S offers the
Scientific
unlabeled
compound.

Note: Product specifications and availability are subject to change. It is recommended to
consult the respective supplier's website for the most current information.

Core Applications and Experimental Methodologies

Thymidine 5'-monophosphate-t°>Nz is primarily utilized in two main capacities: as an internal
standard for quantitative analysis and as a metabolic tracer.

Internal Standard for Quantitative Analysis by LC-MS/MS

The most common application of °N-labeled thymidine monophosphate is as an internal
standard in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assays.[1] The
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co-elution of the labeled standard with the endogenous, unlabeled analyte allows for precise
quantification by correcting for variations in sample preparation and instrument response.

a. Sample Preparation:

o Extraction: Extract metabolites from biological samples (e.g., cell lysates, plasma) using a
cold solvent mixture, such as 80% methanol.

e Spiking: Add a known concentration of Thymidine 5-monophosphate->Nz to the extraction
solvent prior to its addition to the sample. This ensures that the internal standard is subjected
to the same extraction and downstream processing steps as the analyte.

e Protein Precipitation: Centrifuge the samples to pellet precipitated proteins and other cellular
debris.

o Supernatant Collection: Carefully collect the supernatant containing the metabolites.

e Drying and Reconstitution: Dry the supernatant under a stream of nitrogen and reconstitute
the sample in a solvent compatible with the LC mobile phase.

b. LC-MS/MS Analysis:

o Chromatographic Separation: Separate the metabolites using a suitable HPLC or UHPLC
column, such as a reversed-phase C18 column or a HILIC column for polar compounds. A
typical gradient elution may involve water with 0.1% formic acid as mobile phase A and
acetonitrile with 0.1% formic acid as mobile phase B.

e Mass Spectrometry Detection: Analyze the eluent using a triple quadrupole mass
spectrometer operating in positive or negative ion mode.

o MRM Transitions: Monitor the specific Multiple Reaction Monitoring (MRM) transitions for
both unlabeled thymidine monophosphate and the *°N2-labeled internal standard. The
transitions will differ by approximately 2 Da due to the two >N atoms.

c. Data Analysis:
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e Peak Integration: Integrate the chromatographic peaks for both the analyte and the internal

standard.

o Ratio Calculation: Calculate the ratio of the peak area of the endogenous analyte to the peak
area of the °Nz-labeled internal standard.

e Quantification: Determine the concentration of the endogenous thymidine monophosphate
by comparing the calculated ratio to a standard curve generated using known concentrations
of the unlabeled analyte and a fixed concentration of the internal standard.

Metabolic Labeling and Flux Analysis

Thymidine 5-monophosphate-1°N2 can be used as a tracer to study DNA synthesis and
nucleotide metabolism.[2][3][4][5][6] By introducing the labeled compound to cells or
organisms, researchers can track its incorporation into newly synthesized DNA and other

metabolic pathways.

The following diagram illustrates a general workflow for a metabolic labeling experiment using
Thymidine 5-monophosphate-1°N2.

Cell Culture/ Introduction of ncorporation Harvesting Cells/ Metabolite/
Organism Growth Thymidine-5'-monophosphate-1>N2 Tissues DNA Extraction

Click to download full resolution via product page

General workflow for metabolic labeling experiments.

NMR Spectroscopy for Structural and Interaction
Studies

15N-labeling of nucleotides is a powerful technique in NMR spectroscopy for studying the
structure and dynamics of DNA and RNA, as well as their interactions with other molecules
such as proteins and small molecule drugs.[7][8][9][10][11] The >N nucleus provides an
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additional spectroscopic handle to resolve spectral overlap and to probe the local chemical

environment.

a. Sample Preparation:

Synthesis of °N-labeled Oligonucleotide: Incorporate Thymidine 5'-monophosphate-*>Nz2 into
a custom DNA or RNA oligonucleotide sequence using solid-phase synthesis.

Purification and Desalting: Purify the labeled oligonucleotide using HPLC and desalt it
thoroughly.

NMR Sample Preparation: Dissolve the purified oligonucleotide in a suitable NMR buffer
(e.g., phosphate buffer in 90% H20/10% Dz0) to a final concentration of 0.1-1 mM.

. NMR Data Acquisition:
Spectrometer Setup: Tune and shim the NMR spectrometer for the specific sample.

1H-1°N HSQC Experiment: Acquire a 2D 'H-1>N Heteronuclear Single Quantum Coherence
(HSQC) spectrum. This experiment correlates the chemical shifts of °N nuclei with their
directly attached protons.

Acquisition Parameters: Typical parameters include a spectral width of ~16 ppm in the *H
dimension and ~35 ppm in the >N dimension, with the carrier frequency centered in the
respective spectral regions. The number of scans will depend on the sample concentration
and desired signal-to-noise ratio.

. Spectral Analysis:

Resonance Assignment: Assign the cross-peaks in the HSQC spectrum to specific nitrogen-
proton pairs in the oligonucleotide. The >N chemical shifts of the thymidine residues will be
distinct from those of other nucleobases.

Structural and Dynamic Information: Analyze the chemical shifts, line widths, and intensities
of the cross-peaks to obtain information about the local structure, dynamics, and
intermolecular interactions of the labeled thymidine residues.
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Logical Workflow for Utilizing Thymidine 5'-
monophosphate->N:2

The following diagram provides a logical workflow for a typical research project involving the

use of Thymidine 5'-monophosphate-*>Nz2.
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Logical workflow for a research project.
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This technical guide provides a foundational understanding of the commercial landscape and
practical applications of Thymidine 5'-monophosphate-*>N2. For more specific applications and
advanced techniques, consulting the primary scientific literature is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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